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Compound of Interest

Compound Name: 17:0-20:3 PE-d5

Cat. No.: B12405335

For researchers, scientists, and professionals in drug development utilizing 17:0-20:3 PE-d5,
adherence to strict safety and disposal procedures is paramount. This guide provides essential,
immediate, and actionable information for the proper handling and disposal of this compound,
ensuring laboratory safety and regulatory compliance.

Hazard Profile

17:0-20:3 PE-d5 is classified as a hazardous substance requiring careful management. The
primary hazards, as identified in its Safety Data Sheet (SDS), are summarized below.
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Hazard ] Hazard Statement
o Category Signal Word
Classification Codes
Flammable Liquid 2 Danger H225
Acute Toxicity (Oral) 3 Danger H301
Acute Toxicity
3 Danger H311

(Dermal)
Acute Toxicity

) 3 Danger H331
(Inhalation)
Carcinogenicity 2 Danger H351
Skin Irritation 2 Danger H315
Eye Irritation 2 Danger H319
Specific Target Organ
Toxicity (Single 1 Danger H370
Exposure)
Specific Target Organ
Toxicity (Single 3 Danger H336
Exposure)

This data is compiled from safety information provided for 17:0-20:3 PE-d5 solutions.

Experimental Protocols: Disposal of 17:0-20:3 PE-d5

The proper disposal of 17:0-20:3 PE-d5, which is typically supplied in a dichloromethane and
methanol solution, must be handled as hazardous waste due to its flammability and acute
toxicity. The solvent mixture itself is also subject to hazardous waste regulations, often falling
under the F-list of hazardous wastes from non-specific sources.

Step-by-Step Disposal Procedure:

» Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,
including a lab coat, safety goggles, and chemical-resistant gloves.
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Waste Collection:

o Designate a specific, sealed, and properly labeled hazardous waste container for the
collection of 17:0-20:3 PE-d5 waste.

o The container must be compatible with flammable and halogenated organic solvents.

o The label should clearly state "Hazardous Waste," list all chemical constituents (17:0-20:3
PE-d5, Dichloromethane, Methanol), and display the relevant hazard pictograms (e.g.,
flammable, toxic).

Segregation:

o Store the waste container in a designated satellite accumulation area.

o Ensure the waste is segregated from incompatible materials, particularly oxidizing agents.

[1]
Prohibited Disposal Methods:

o Do not dispose of 17:0-20:3 PE-d5 or its solutions down the drain.[1][2] This is a violation
of environmental regulations and can cause harm to aquatic life and infrastructure.

o Do not allow the waste to evaporate in a fume hood as a means of disposal.

Disposal of Contaminated Materials:

o Any materials that come into contact with the 17:0-20:3 PE-d5 solution, such as pipette
tips, gloves, and absorbent pads, must also be disposed of as hazardous waste.

o Collect these contaminated solids in a separate, clearly labeled hazardous waste bag or
container.

Arranging for Pickup:

o Once the waste container is full, or in accordance with your institution's policies, arrange
for its collection by a licensed hazardous waste disposal service.
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o Follow your institution's specific procedures for requesting a hazardous waste pickup.

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 17:0-20:3 PE-d5.
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Caption: Disposal workflow for 17:0-20:3 PE-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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